Cas no 1540000-10-9 (2-[3-(2,2,2-Trifluoroethyl)phenyl]propanoic acid)

• Product Name: 2-[3-(2,2,2-Trifluoroethyl)phenyl]propanoic acid
• CAS No: 1540000-10-9
• MF: C₁₁H₁₁F₃O₂
• MW: 232.199054002762
• CID: 6397612
• PubChem ID: 82619611
• Update Time: 2025-07-16

2-[3-(2,2,2-Trifluoroethyl)phenyl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[3-(2,2,2-Trifluoroethyl)phenyl]propanoic acid
• EN300-6507686
• 1540000-10-9

• Inchi： 1S/C11H11F3O2/c1-7(10(15)16)9-4-2-3-8(5-9)6-11(12,13)14/h2-5,7H,6H2,1H3,(H,15,16)
• InChI Key： NOIGAWGPTOXEOP-UHFFFAOYSA-N
• SMILES： FC(CC1=CC=CC(=C1)C(C(=O)O)C)(F)F

Computed Properties

• Exact Mass: 232.07111408g/mol
• Monoisotopic Mass: 232.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-[3-(2,2,2-Trifluoroethyl)phenyl]propanoic acid

Professional Introduction to 2-[3-(2,2,2-Trifluoroethyl)phenyl]propanoic Acid (CAS No. 1540000-10-9)

2-[3-(2,2,2-Trifluoroethyl)phenyl]propanoic acid is a sophisticated organic compound characterized by its unique structural and chemical properties. This compound, identified by the CAS number 1540000-10-9, has garnered significant attention in the field of pharmaceutical research due to its potential applications in drug development and biochemistry. The molecular structure of this compound includes a phenyl ring substituted with a 2,2,2-trifluoroethyl group and an acetic acid moiety, which contributes to its distinct reactivity and functionality.

The trifluoroethyl group is a key feature of this compound, imparting specific electronic and steric properties that make it valuable in medicinal chemistry. Fluorine atoms are known for their ability to enhance metabolic stability, lipophilicity, and binding affinity, which are critical factors in the design of bioactive molecules. The presence of the trifluoroethyl group in 2-[3-(2,2,2-Trifluoroethyl)phenyl]propanoic acid suggests that it may exhibit enhanced pharmacokinetic profiles compared to its non-fluorinated counterparts.

In recent years, there has been a surge in research focused on the development of fluorinated compounds for pharmaceutical applications. The use of fluorine atoms in drug molecules has been extensively studied due to their ability to modulate drug properties such as solubility, bioavailability, and target specificity. For instance, fluorinated analogs of existing drugs have shown improved efficacy and reduced side effects in clinical trials. The compound 2-[3-(2,2,2-Trifluoroethyl)phenyl]propanoic acid represents a promising candidate for further investigation in this area.

The synthesis of 2-[3-(2,2,2-Trifluoroethyl)phenyl]propanoic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex aromatic system present in this molecule. The introduction of the trifluoroethyl group into the phenyl ring is particularly challenging due to the high electronegativity of fluorine atoms, which necessitates the use of specialized reagents and catalysts.

One of the most compelling aspects of this compound is its potential role as an intermediate in the synthesis of more complex pharmacophores. The carboxylic acid functionality at one end of the molecule allows for further derivatization via esterification or amidation reactions, enabling the creation of diverse chemical libraries for drug discovery. Additionally, the phenyl ring can serve as a scaffold for structure-activity relationship (SAR) studies, allowing researchers to fine-tune molecular properties to optimize biological activity.

Recent studies have highlighted the importance of fluorinated compounds in addressing unmet medical needs. For example, fluorinated inhibitors have been developed as potent tools against various enzymes involved in disease pathways. The unique structural features of 2-[3-(2,2,2-Trifluoroethyl)phenyl]propanoic acid make it a suitable candidate for designing novel inhibitors with enhanced binding affinity and selectivity. Furthermore, computational modeling techniques have been used to predict the binding interactions between this compound and potential target proteins.

The pharmacological potential of 2-[3-(2,2,2-Trifluoroethyl)phenyl]propanoic acid has not been fully explored yet. However, preliminary in vitro studies suggest that it may exhibit inhibitory activity against certain enzymes or receptors relevant to human health. These findings warrant further investigation through preclinical studies to assess its safety profile and therapeutic efficacy. Collaborative efforts between synthetic chemists and biologists are essential to translate laboratory discoveries into clinical applications.

The role of computational chemistry in drug discovery has become increasingly prominent over the past decade. Molecular docking simulations and quantum mechanical calculations have provided valuable insights into the interactions between small molecules and biological targets. By leveraging these computational tools, researchers can accelerate the design process and prioritize promising candidates for experimental validation. The structural complexity of 2-[3-(trifluoroethyl)phenyl]propanoic acid makes it an ideal subject for such studies.

In conclusion, 2-[3-(trifluoroethyl)phenyl]propanoic acid (CAS No.1540000-10-9) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups and structural features makes it a valuable tool for developing new drugs targeting various diseases. As our understanding of fluorinated compounds continues to grow, so does the promise they hold for improving human health through innovative therapeutic solutions.